N-Methyl-1-(1-phenyl-1H-imidazol-2-yl)methanamine

• IUPAC Name: N-methyl-1-(1-phenylimidazol-2-yl)methanamine
• InChI: InChI=1S/C11H13N3/c1-12-9-11-13-7-8-14(11)10-5-3-2-4-6-10/h2-8,12H,9H2,1H3
• InChI Key: IZYNHWOVGJNYQF-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=NC=CN1C2=CC=CC=C2
• Molecular Formula: C11H13N3
• DSSTOX Substance ID: DTXSID20670704
• Molecular Weight: 187.24 g/mol
• CAS RN: 1034566-07-8

Description

N-Methyl-1-(1-phenyl-1H-imidazol-2-yl)methanamine, also known as MPIM, is a chemical compound that has gained interest in recent years due to its potential use in scientific research. MPIM belongs to the class of imidazole-containing compounds, which have been shown to exhibit a range of biological activities.

Scientific Research Applications

Synthesis and Characterization

• Novel Oxadiazole Derivatives : A series of novel N-(1H-benzo[d]imidazol-2-yl)methyl-5-[(hetero)aryl-1,3,4-oxadiazol-2yl]methanamine derivatives were synthesized. These derivatives were characterized using spectroscopic techniques, indicating their potential in organic chemistry and material science applications (Vishwanathan & Gurupadayya, 2014).

• Amino Acid Compounds as Corrosion Inhibitors : Amino acid derivatives, including 1-(1H-benzo[d]imidazole-2-yl)-N-((furan-2-yl)methylene)methanamine, were studied as corrosion inhibitors for steel, highlighting their utility in industrial applications (Yadav, Sarkar, & Purkait, 2015).

Biomedical Research

• Cytotoxic Effects in Cancer Research : The cytotoxic effects of (1-methyl-1H-imidazol-2-yl)-methanamine derivatives in Pt(II) complexes were studied on human carcinoma cell lines. Some complexes showed significant cytotoxic effects, comparable to cisplatin, indicating potential in cancer therapy (Ferri et al., 2013).

Organic Chemistry

• Palladium-Catalyzed Methylation : A study demonstrated the synthesis of N-methyl-arylamines from nitroarenes using methanol, employing a specific catalyst system. This research has implications for developing new methodologies in organic synthesis (Wang, Neumann, & Beller, 2019).

• One-Pot Multicomponent Synthesis : A novel reaction to synthesize imidazopyrazines was reported, where 1H-(imidazol-5-yl)-N-substituted methanamines react with aldehydes and isocyanides. This represents an advancement in synthesizing heterocyclic compounds (Galli et al., 2019).

Antimicrobial Research

• Synthesis and Antimicrobial Evaluation : Certain 1-(1H-benzotriazol-1-yl)-1-substituted phenyl methanamine derivatives exhibited variable antimicrobial activities, suggesting their potential in developing new antimicrobial agents (Visagaperumal et al., 2010).

• Antimicrobial Activity of Benzimidazole Derivatives : 2-alkanamino benzimidazole derivatives, including 1H-benzo[d]imidazol-2-yl)methanamine, demonstrated marked potency as antimicrobial agents, reinforcing the relevance of these compounds in drug discovery (Ajani et al., 2016).